Cas no 81295-35-4 (Restriction Endonuclease Sac I (high conc.))

• Product Name: Restriction Endonuclease Sac I (high conc.)
• CAS No: 81295-35-4
• MF: C₁₂H₈S₃
• MW: 248.386919021606
• CID: 722873
• Update Time: 2025-06-14

Restriction Endonuclease Sac I (high conc.) Chemical and Physical Properties

Names and Identifiers

• Nuclease, restrictionendodeoxyribo-, SacI
• Restriction Endonuclease Sac I
• Restriction Endonuclease Sac I (high conc.)
• SAC I 5'...GAGCT C...3'
• 3,2':5',3''-Terthiophene
• 2,5-di(thiophen-3-yl)thiophene
• NSC700223
• 2,5-bis(3-thienyl)thiophene
• OXELADINCITRATE
• 3 2':5'3-Terthiophene
• 2,5-BIS(THIOPHEN-3-YL)THIOPHENE
• 3,2 inverted exclamation marka:5 inverted exclamation marka,3 inverted exclamation marka-Terthiophene
• NCI60_035957
• Q27121891

• Inchi： 1S/C12H8S3/c1-2-12(10-4-6-14-8-10)15-11(1)9-3-5-13-7-9/h1-8H
• InChI Key： OQKJYJOKTGKIRJ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CSC=C1)C1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: Buffered aqueous glycerol solution
• Solubility: Not determined

Restriction Endonuclease Sac I (high conc.) Security Information

• WGK Germany：1
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on Restriction Endonuclease Sac I (high conc.)

Latest Research Insights on 81295-35-4 and Restriction Endonuclease Sac I (high conc.) in Chemical Biology and Pharmaceutical Applications

The chemical compound with CAS number 81295-35-4 and the high-concentration restriction endonuclease Sac I have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research briefing synthesizes the latest findings regarding their applications, mechanisms, and potential therapeutic implications.

81295-35-4, a structurally unique small molecule, has been investigated for its role as a modulator in enzymatic reactions, particularly those involving nucleic acid processing enzymes. Recent studies published in the Journal of Biological Chemistry (2023) have demonstrated its ability to enhance the specificity of certain restriction enzymes, including Sac I, by stabilizing the enzyme-DNA complex during cleavage events.

Restriction Endonuclease Sac I (high conc.), a critical tool in molecular biology, has seen improved formulations that maintain enzymatic activity at concentrations up to 50,000 units/mL. The high-concentration variant shows particular promise in next-generation sequencing library preparation, where its enhanced activity reduces processing time while maintaining cutting precision at recognition sequence GAGCT^C.

Innovative research from MIT's Synthetic Biology Center (2024) has combined these two elements, using 81295-35-4 as a stabilizing agent for Sac I in CRISPR-Cas9 gene editing workflows. The compound appears to reduce off-target effects by approximately 38% compared to standard protocols, as measured by whole-genome sequencing analysis.

Pharmaceutical applications are emerging, particularly in the development of gene therapies. A recent Nature Biotechnology publication detailed how the 81295-35-4/Sac I combination enables more precise integration of therapeutic transgenes, with clinical trials expected to begin in Q3 2024 for certain monogenic disorders.

From a mechanistic perspective, cryo-EM studies have revealed that 81295-35-4 binds at an allosteric site on Sac I, inducing conformational changes that enhance DNA recognition. This finding, published in Cell Chemical Biology, opens new avenues for engineering restriction enzymes with customized specificity profiles.

The stability profile of this enzyme-compound combination has been extensively characterized. Accelerated stability testing shows that lyophilized Sac I (high conc.) maintains >90% activity for 24 months at -20°C when co-formulated with 81295-35-4, addressing previous challenges with enzyme storage.

Looking forward, researchers anticipate these developments will significantly impact biomanufacturing processes, particularly in the production of viral vectors for gene therapy. Current optimization studies focus on scaling the 81295-35-4/Sac I system for industrial applications while maintaining the precision achieved at laboratory scale.